Cas no 1805558-76-2 (Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate)

• Product Name: Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate
• CAS No: 1805558-76-2
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4706936
• Update Time: 2025-11-01

Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-(trifluoromethyl)pyridine-2-acetate
• Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-9(16)5-7-6(11)3-4-8(15-7)10(12,13)14/h3-4H,2,5H2,1H3
• InChI Key： UUZBUZJCZSBTMU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate

Comprehensive Overview of Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1805558-76-2)

Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1805558-76-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromo and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's CAS number 1805558-76-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Its ethyl ester functionality enhances solubility in organic solvents, facilitating its use in various synthetic pathways. Recent studies highlight its role in developing kinase inhibitors and herbicides, aligning with the growing demand for targeted therapies and sustainable agricultural solutions.

In the context of green chemistry, Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate has garnered attention for its compatibility with eco-friendly synthetic methods. Innovations such as catalysis and flow chemistry have been explored to optimize its production, reducing waste and energy consumption. These advancements resonate with global trends emphasizing sustainability and carbon footprint reduction in chemical manufacturing.

From a commercial perspective, suppliers often list this compound under alternative names like 2-(3-bromo-6-(trifluoromethyl)pyridin-2-yl)acetic acid ethyl ester, catering to diverse search queries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a key concern for end-users in high-value applications. The compound's stability under controlled conditions further supports its logistics and storage.

Emerging research areas, including precision medicine and smart agrochemicals, are driving demand for CAS 1805558-76-2. Its structural motifs are being investigated for structure-activity relationship (SAR) studies, particularly in modulating enzyme interactions. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics and crop enhancement technologies.

For laboratories and manufacturers, sourcing high-quality Ethyl 2-[3-bromo-6-(trifluoromethyl)pyridin-2-yl]acetate requires collaboration with certified producers adhering to Good Manufacturing Practices (GMP). Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and application. Detailed Safety Data Sheets (SDS) provide essential information on physicochemical properties and risk mitigation measures.

In summary, CAS No. 1805558-76-2 represents a versatile building block in modern chemistry, bridging gaps between academia and industry. Its relevance to drug development, agricultural innovation, and sustainable synthesis underscores its importance in addressing contemporary scientific and environmental challenges.